1/'-(1-(3-iodobenzyl)--4-hydroxypiperidin-3-yl)-3,4-dihydrospiro(naphthalene-1(2H),4/'-piperidine)
1/'-(1-(3-iodobenzyl)--4-hydroxypiperidin-3-yl)-3,4-dihydrospiro(naphthalene-1(2H),4/'-piperidine)
Brand Name:
Vulcanchem
CAS No.:
158628-72-9
VCID:
VC0136167
InChI:
InChI=1S/C26H33IN2O/c27-22-8-3-5-20(17-22)18-28-14-10-25(30)24(19-28)29-15-12-26(13-16-29)11-4-7-21-6-1-2-9-23(21)26/h1-3,5-6,8-9,17,24-25,30H,4,7,10-16,18-19H2/t24-,25-/m1/s1
SMILES:
C1CC2=CC=CC=C2C3(C1)CCN(CC3)C4CN(CCC4O)CC5=CC(=CC=C5)I
Molecular Formula:
C26H33IN2O
Molecular Weight:
516.5 g/mol
1/'-(1-(3-iodobenzyl)--4-hydroxypiperidin-3-yl)-3,4-dihydrospiro(naphthalene-1(2H),4/'-piperidine)
CAS No.: 158628-72-9
Main Products
VCID: VC0136167
Molecular Formula: C26H33IN2O
Molecular Weight: 516.5 g/mol
CAS No. | 158628-72-9 |
---|---|
Product Name | 1/'-(1-(3-iodobenzyl)--4-hydroxypiperidin-3-yl)-3,4-dihydrospiro(naphthalene-1(2H),4/'-piperidine) |
Molecular Formula | C26H33IN2O |
Molecular Weight | 516.5 g/mol |
IUPAC Name | (3R,4R)-1-[(3-iodophenyl)methyl]-3-spiro[2,3-dihydro-1H-naphthalene-4,4'-piperidine]-1'-ylpiperidin-4-ol |
Standard InChI | InChI=1S/C26H33IN2O/c27-22-8-3-5-20(17-22)18-28-14-10-25(30)24(19-28)29-15-12-26(13-16-29)11-4-7-21-6-1-2-9-23(21)26/h1-3,5-6,8-9,17,24-25,30H,4,7,10-16,18-19H2/t24-,25-/m1/s1 |
Standard InChIKey | KOIJWARRGDEZPX-JWQCQUIFSA-N |
Isomeric SMILES | C1CC2=CC=CC=C2C3(C1)CCN(CC3)[C@@H]4CN(CC[C@H]4O)CC5=CC(=CC=C5)I |
SMILES | C1CC2=CC=CC=C2C3(C1)CCN(CC3)C4CN(CCC4O)CC5=CC(=CC=C5)I |
Canonical SMILES | C1CC2=CC=CC=C2C3(C1)CCN(CC3)C4CN(CCC4O)CC5=CC(=CC=C5)I |
Synonyms | 1'-(1-(3-iodobenzyl)--4-hydroxypiperidin-3-yl)-3,4-dihydrospiro(naphthalene-1(2H),4'-piperidine) 3-IPPPS-naphthalene |
PubChem Compound | 190926 |
Last Modified | Nov 11 2021 |
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